Cas no 217454-88-1 (2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 217454-88-1
• MF: C₈H₇ClF₃NO₂S
• MW: 273.659890413284
• CID: 3110181
• PubChem ID: 738768
• Update Time: 2025-10-29

2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide
• EN300-15859
• CCG-249303
• AKOS001074102
• BRD-K95275467-001-01-3
• Z45527680
• 217454-88-1
• 2-chloro-N-methyl-5-(trifluoromethyl)benzenesulfonamide
• CHEMBL145766
• PECZBOAPBVWGRD-UHFFFAOYSA-N

• Inchi： 1S/C8H7ClF3NO2S/c1-13-16(14,15)7-4-5(8(10,11)12)2-3-6(7)9/h2-4,13H,1H3
• InChI Key： PECZBOAPBVWGRD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1S(NC)(=O)=O

Computed Properties

• Exact Mass: 272.9838118Da
• Monoisotopic Mass: 272.9838118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to 2-Chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 217454-88-1)

2-Chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 217454-88-1, is characterized by its unique structural features, which include a chloro substituent, a methyl group, and a trifluoromethyl group attached to a benzene ring, with a sulfonamide functional group at the 1-position. These structural elements contribute to its distinct chemical properties and potential applications in various scientific domains.

The compound's molecular structure is of particular interest due to its ability to interact with biological targets in novel ways. The presence of the trifluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design. Similarly, the sulfonamide moiety is widely recognized for its role as a pharmacophore in many therapeutic agents, particularly those targeting bacterial infections and inflammatory diseases.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with enhanced efficacy and reduced side effects. The specific combination of substituents in 2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide positions it as a promising candidate for further investigation in this area. Studies have begun to explore its potential as an intermediate in the synthesis of novel antibiotics and anti-inflammatory compounds, leveraging its structural versatility.

One of the most compelling aspects of this compound is its potential application in the development of next-generation agrochemicals. The agrochemical industry is increasingly seeking innovative solutions to combat resistant pests and improve crop yields. The unique properties of 2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide make it an attractive candidate for designing new pesticides that are both effective and environmentally sustainable.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing sophistication of modern organic chemistry techniques.

From a computational chemistry perspective, the molecular dynamics and binding interactions of 2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide have been extensively studied using density functional theory (DFT) and molecular modeling software. These studies have provided valuable insights into how the compound interacts with biological targets at the atomic level. Such information is crucial for rational drug design and optimizing lead compounds for clinical trials.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it exhibits promising activity against certain bacterial strains and inflammatory pathways. Researchers are particularly interested in its potential to inhibit enzymes involved in bacterial cell wall synthesis and modification. This could lead to the development of new antibiotics that are effective against multidrug-resistant pathogens.

In addition to its pharmaceutical applications, 2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide has shown potential in material science research. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. The trifluoromethyl group, in particular, can influence charge transport properties, making it an interesting candidate for developing advanced materials with tailored functionalities.

The environmental impact of this compound is also a critical consideration in its development and application. Efforts are being made to ensure that its synthesis and use are environmentally friendly, with a focus on minimizing waste and reducing hazardous byproducts. Green chemistry principles are being integrated into synthetic routes to enhance sustainability.

The future prospects for 2-chloro-N-methyl-5-(trifluoromethyl)benzene-1-sulfonamide are vast and multifaceted. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in both pharmaceuticals and agrochemicals. Its unique structural features offer a rich foundation for innovation, making it one of the most exciting compounds in contemporary chemical research.